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The aluminum-indium (Al-In) system exhibits a significant miscibility gap in the liquid state, a
phenomenon where the two metals are not completely soluble in each other over a specific
range of compositions and temperatures. This immiscibility leads to the separation of the liquid
into two distinct phases, one rich in aluminum and the other rich in indium. Understanding and
characterizing this miscibility gap is crucial for various applications, including the development
of novel alloys and as a model system for studying liquid-liquid phase separation. This
technical guide provides a comprehensive overview of the Al-In miscibility gap, including
thermodynamic data, detailed experimental protocols for its investigation, and a visualization of
the underlying processes.

Thermodynamic Overview

The miscibility gap in the Al-In system is a manifestation of the positive deviation from Raoult's
law, indicating that the interactions between aluminum and indium atoms are less favorable
than the interactions between like atoms. This leads to a positive enthalpy of mixing and a
tendency for the liquid to phase-separate.

Critical Point and Binodal Curve

The miscibility gap is characterized by a critical point, defined by a critical temperature (Tc) and
critical composition (Xc). Above this temperature, aluminum and indium are completely miscible
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in all proportions. Below this temperature, the liquid separates into two phases. The boundary
of this two-phase region on the phase diagram is known as the binodal curve.

Different studies have reported slightly varying values for the critical point of the Al-In system.
One study estimates the critical temperature to be 945 °C with a critical composition of 68.8
wt.% In and 31.2 wt.% Al.[1] Another source suggests a critical solution temperature of 875°C
at a composition of 61 wt.% indium. It is important for researchers to consider these variations

when designing experiments.

The table below summarizes key thermodynamic data related to the Al-In miscibility gap.

Parameter Value Reference
Critical Temperature (Tc) 945 °C [1]
Critical Composition (Xc) 68.8 wt.% In, 31.2 wt.% Al [1]
Alternative Critical
875 °C

Temperature
Alternative Critical

N 61 wt.% In
Composition
Deviation from Raoult's Law Positive [2]

Experimental Determination of the Miscibility Gap

Several experimental techniques can be employed to determine the boundaries of the
miscibility gap and characterize the phase separation behavior in the Al-In system.

Experimental Workflow

The general workflow for investigating the miscibility gap involves alloy preparation, heat
treatment to induce phase separation, and subsequent analysis to identify the phases and their

compositions.
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Caption: General experimental workflow for investigating the Al-In miscibility gap.

Key Experimental Protocols
1. Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for detecting phase transitions by measuring the heat flow into or
out of a sample as a function of temperature. In the context of the Al-In miscibility gap, DSC
can be used to determine the temperatures at which phase separation (on cooling) and
homogenization (on heating) occur.

Protocol:

o Sample Preparation: Prepare Al-In alloys of various compositions (e.g., in 10 wt.%
increments) by weighing and melting high-purity aluminum and indium in an inert
atmosphere (e.g., argon) to prevent oxidation. Encapsulate small samples (10-20 mg) in
aluminum crucibles.

¢ DSC Measurement:

o

Place the sample crucible and an empty reference crucible in the DSC instrument.

[¢]

Heat the sample to a temperature above the expected miscibility gap (e.g., 1000 °C) at a
controlled rate (e.g., 10 °C/min) to ensure a homogeneous liquid.

[¢]

Hold the sample at this temperature for a few minutes to ensure complete mixing.
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o Cool the sample at a controlled rate (e.g., 5-10 °C/min) through the miscibility gap. The
onset of an exothermic peak during cooling indicates the temperature at which phase
separation begins.

o Reheat the sample at the same controlled rate. The endothermic peak observed during
heating corresponds to the dissolution of the separated phases and the return to a single
liquid phase.

» Data Analysis: The peak temperatures from the cooling and heating curves are used to
construct the binodal curve of the phase diagram.

2. Quenching and Metallography

Quenching experiments involve rapidly cooling an alloy from a specific temperature to "freeze"
the microstructure present at that temperature. This allows for the ex-situ analysis of the phase-
separated morphology.

Protocol:

o Sample Preparation: Prepare Al-In alloy samples of desired compositions as described for
DSC.

e Solution Treatment: Place the samples in a furnace and heat them to a temperature above
the miscibility gap to achieve a single liquid phase. Hold at this temperature to ensure
homogeneity.

 Isothermal Hold and Quenching:

o Cool the furnace to a temperature within the miscibility gap and hold for a sufficient time to
allow the liquid to phase-separate and reach equilibrium.

o Rapidly quench the samples in a suitable medium (e.g., ice water or liquid nitrogen) to
preserve the two-phase microstructure.

o Metallographic Preparation:

o Mount the quenched samples in a resin.
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o Grind the samples with progressively finer silicon carbide papers (e.g., 240, 400, 600, 800,
1200 grit).[3][4][5]

o Polish the samples using diamond suspensions (e.g., 6 um, 3 um, 1 um) on appropriate
polishing cloths.[3][4][5]

o Afinal polishing step with a colloidal silica suspension may be used to obtain a scratch-
free surface.[6]

o Microstructural Analysis: Examine the polished (and potentially etched) samples using
optical microscopy or scanning electron microscopy (SEM) to observe the morphology of the
phase-separated liquids. Energy-dispersive X-ray spectroscopy (EDS) can be used to
determine the composition of each phase.

3. X-ray Diffraction (XRD)

XRD is used to identify the crystalline phases present in a material. While the phase separation
in the Al-In system occurs in the liquid state, upon solidification, the two liquid phases will form
distinct solid phases (or eutectic mixtures) that can be identified by XRD.

Protocol:

o Sample Preparation: Use the quenched and solidified samples from the metallography
protocol. The samples should be in a solid, powdered, or flat, polished form suitable for the
diffractometer.

e XRD Measurement:
o Mount the sample in the X-ray diffractometer.

o Perform a scan over a relevant 20 range (e.g., 20-100 degrees) using a common X-ray
source (e.g., Cu Ka radiation).

o Set appropriate instrument parameters such as step size and scan speed to obtain a high-
guality diffraction pattern.

o Data Analysis:
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o lIdentify the diffraction peaks in the obtained pattern.

o Compare the peak positions and intensities with standard diffraction patterns for
aluminum, indium, and any expected intermetallic compounds from a database (e.g., the
Powder Diffraction File from the International Centre for Diffraction Data).[7]

o The presence of distinct sets of peaks corresponding to Al-rich and In-rich phases

confirms the phase separation.

Spinodal Decomposition

Within the miscibility gap, there exists a region known as the spinodal region. Inside this region,
the single-phase liquid is unstable and can spontaneously decompose into two phases without
the need for nucleation. This process is called spinodal decomposition and results in a
characteristic interconnected microstructure.
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Caption: Logical workflow of spinodal decomposition.

CALPHAD Modeling

The Calculation of Phase Diagrams (CALPHAD) method is a computational approach used to
model the thermodynamic properties of multicomponent systems and predict their phase
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diagrams. For the Al-In system, CALPHAD can be used to calculate the miscibility gap
boundaries and the Gibbs free energy of mixing.

The CALPHAD approach relies on thermodynamic databases that contain model parameters
for the Gibbs energy of each phase. These parameters are optimized by fitting to experimental
data, such as phase boundary information and thermochemical measurements. While specific
database parameters are proprietary to the database developers, the models are based on
fundamental thermodynamic principles. The successful application of CALPHAD can
significantly reduce the number of experiments required to characterize a system.[3]

Conclusion

The miscibility gap in the aluminum-indium system is a well-established phenomenon driven by
the thermodynamics of mixing. Its characterization is essential for controlling the microstructure
and properties of Al-In based alloys. This guide has provided an overview of the
thermodynamic principles, detailed experimental protocols for determining the miscibility gap
using DSC, quenching and metallography, and XRD, and a brief introduction to the concept of
spinodal decomposition and the application of CALPHAD modeling. By employing these
techniques, researchers can gain a comprehensive understanding of liquid-liquid phase
separation in this important binary alloy system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Investigating the Miscibility Gap in the Aluminum-Indium
System: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15444497#investigating-the-miscibility-gap-in-the-
aluminum-indium-system|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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